Nitrobenzoic acids and derivatives
Nitrobenzoic acids and their derivatives are a class of organic compounds that play significant roles in various industrial applications, including pharmaceuticals, dyes, and pesticides. These compounds feature one or more nitro groups (-NO2) attached to the benzene ring, which confers them with strong electrophilicity and reactivity.
Structurally, these compounds can be synthesized through nitration of benzoic acid or its derivatives. The functionalized nature of nitrobenzoic acids allows for versatile transformations into other valuable chemicals via esterification, reduction, or coupling reactions. They are often used as intermediates in the synthesis of dyes and pigments due to their color-reactive properties.
In pharmaceuticals, nitrobenzoic acid derivatives have been utilized in the development of drugs targeting inflammatory responses and cardiovascular conditions. Their ability to form stable complexes with metal ions also makes them potential candidates for chelating agents.
Overall, the chemical diversity and reactivity of nitrobenzoic acids and their derivatives make them indispensable tools in modern chemistry and industry.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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Benzoic acid, 3-hydroxy-4-methyl-5-nitro- | 54591-64-9 | C8H7NO5 |
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Benzoic acid, 4-mercapto-3-nitro-, methyl ester | 59515-34-3 | C8H7NO4S |
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Ethyl 4-(cyclohexylamino)-3-nitrobenzoate | 87815-77-8 | C15H20N2O4 |
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Ethyl 2-fluoro-5-nitrobenzoate | 367-79-3 | C9H8FNO4 |
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4-Nitro-2-(trifluoromethyl)benzoic acid | 320-37-6 | C8H4F3NO4 |
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ethyl 2-amino-5-nitrobenzoate | 32203-24-0 | C9H10N2O4 |
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Benzoic acid,4-[(1R)-1-aminoethyl]-3-nitro- | 791039-94-6 | C9H10N2O4 |
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Methyl 2-ethoxy-5-nitrobenzoate | 80074-34-6 | C10H11NO5 |
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Benzoic acid, 3-methyl-2-nitro-, 1,1-dimethylethyl ester | 920760-12-9 | C12H15NO4 |
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5-nitro-2-sulfanylbenzoic acid | 99334-37-9 | C7H5NO4S |
Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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